Cas no 2171747-88-7 (2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid)

• Product Name: 2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid
• CAS No: 2171747-88-7
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6149650
• PubChem ID: 165584808
• Update Time: 2025-07-13

2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid
• 2-[2-(cyclopropylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pent-4-enoic acid
• 2171747-88-7
• EN300-1525519

• Inchi： 1S/C27H30N2O5/c1-2-7-24(26(31)32)29-25(30)18(14-17-12-13-17)15-28-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h2-6,8-11,17-18,23-24H,1,7,12-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： SXQZYZZXSHSWJJ-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CC1)NC(C(=O)O)CC=C

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid

2-2-(Cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic Acid: A Comprehensive Overview

The compound with CAS No. 2171747-88-7, known as 2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid, is a highly specialized organic molecule with significant potential in the fields of biochemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and advanced materials development. Recent studies have highlighted its role in enhancing the stability and bioavailability of therapeutic agents, making it a subject of intense research interest.

Cyclopropylmethyl groups are well-known for their ability to enhance the stability of organic compounds, particularly in dynamic environments. In this compound, the cyclopropylmethyl group contributes to the overall rigidity of the molecule, which is crucial for maintaining its structural integrity during chemical reactions or biological processes. This feature has been exploited in the design of novel drug delivery systems, where stability is paramount to ensure effective therapeutic outcomes.

The presence of a fluoren-9-yl methoxycarbonyl (Fmoc) group further enhances the functionality of this compound. Fmoc groups are widely used in peptide synthesis as protecting groups due to their excellent stability under mild reaction conditions. In this context, the Fmoc group plays a pivotal role in controlling the reactivity of the molecule, enabling precise chemical modifications. Recent advancements in peptide chemistry have demonstrated how such groups can be strategically incorporated to optimize drug efficacy and reduce side effects.

One of the most intriguing aspects of this compound is its potential in bioconjugation applications. The combination of a cyclopropylmethyl group and an Fmoc-amino propanamide moiety creates a versatile platform for attaching various bioactive molecules. This capability has been leveraged in the development of targeted drug delivery systems, where precise targeting of specific tissues or cells is essential for therapeutic success.

Recent studies have also explored the use of this compound in biodegradable materials for medical applications. Its unique structure allows for controlled degradation under physiological conditions, making it an ideal candidate for scaffolds or implants that require gradual resorption. This property has significant implications for regenerative medicine, where materials must integrate seamlessly with biological systems without adverse reactions.

In addition to its biomedical applications, this compound has shown promise in nanotechnology research. Its ability to form stable self-assembled structures at the nanoscale opens up possibilities for creating advanced materials with tailored optical, electronic, or mechanical properties. Researchers are actively investigating how these self-assembled structures can be utilized in next-generation electronics or sensors.

The synthesis of 2-2-(cyclopropylmethyl)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic chemistry have provided more efficient pathways for its production, reducing costs and improving scalability for industrial applications.

From a sustainability perspective, this compound represents a step forward in green chemistry practices. Its design incorporates biocompatible and biodegradable components, aligning with global efforts to develop environmentally friendly materials. As industries increasingly prioritize sustainability, compounds like this one are expected to play a critical role in shaping future technologies.

In conclusion, 2-2-(cyclopropylmethyl)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid stands at the forefront of modern chemical innovation. Its unique structural features and versatile functional groups make it a valuable tool across multiple disciplines, from drug development to materials science. As research continues to uncover new applications and optimizations, this compound is poised to make significant contributions to both scientific advancement and practical implementations in various industries.